1,2,4-Triazole-1-acetic acid
Overview
Description
1,2,4-Triazole-1-acetic acid is a chemical compound with the molecular formula C4H5N3O2 . It is a type of triazole, a class of five-membered aromatic azole chains containing two carbon and three nitrogen atoms . Triazoles are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Synthesis Analysis
The synthesis of 1,2,4-triazole compounds has attracted much attention due to their significant biological activities . A metal-free process for the synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid has been reported, which features an efficient construction of the triazole ring under flow conditions . Other synthetic methods of triazole compounds from various nitrogen sources have also been summarized .
Molecular Structure Analysis
The molecular structure of 1,2,4-Triazole-1-acetic acid is planar, with the C-N and N-N distances falling into a narrow range, consistent with the aromaticity . The unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .
Chemical Reactions Analysis
Triazoles are able to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules . The inhibitory activity against the H1N1 influenza virus depends more on the linkage length between the 1,2,4-triazol-4-yl-β-D-ribofuranosyl fragment and the heterocyclic moiety than on the nature of the heterocycle .
Physical And Chemical Properties Analysis
1,2,4-Triazole-1-acetic acid has a density of 1.5±0.1 g/cm3, a boiling point of 376.9±44.0 °C at 760 mmHg, and a flash point of 181.7±28.4 °C . It has 5 H bond acceptors, 1 H bond donor, and 2 freely rotating bonds .
Scientific Research Applications
- Field : Pharmacology
- Summary : Triazoles, including 1,2,4-triazoles, have a broad range of pharmacological applications. They have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities .
- Methods : The methods of application or experimental procedures would depend on the specific therapeutic application. For example, in drug development, these compounds would typically be synthesized and then tested in vitro and in vivo for their biological activity .
- Results : The results or outcomes would also depend on the specific application. For example, some triazole derivatives have been found to have potent antimicrobial or anticancer activity .
- Field : Chemistry
- Summary : Triazoles are also important in organocatalysis .
- Methods : In organocatalysis, triazoles could be used as catalysts in various chemical reactions .
- Results : The use of triazoles in organocatalysis can lead to more efficient and selective chemical reactions .
- Field : Agriculture
- Summary : Triazoles have applications in agrochemicals .
- Methods : They could be used in the synthesis of various agrochemicals .
- Results : The use of triazoles in agrochemicals can lead to more effective pest control and crop protection .
Pharmacological Applications
Organocatalysis
Agrochemicals
Materials Science
- Field : Pharmacology
- Summary : 1,2,4-Triazole compounds have been found to have antihypertensive properties .
- Methods : The methods of application or experimental procedures would depend on the specific therapeutic application. For example, in drug development, these compounds would typically be synthesized and then tested in vitro and in vivo for their biological activity .
- Results : The results or outcomes would also depend on the specific application. For example, some triazole derivatives have been found to have potent antihypertensive activity .
- Field : Pharmacology
- Summary : 1,2,4-Triazole compounds have been found to have antioxidant properties .
- Methods : The methods of application or experimental procedures would depend on the specific therapeutic application. For example, in drug development, these compounds would typically be synthesized and then tested in vitro and in vivo for their biological activity .
- Results : The results or outcomes would also depend on the specific application. For example, some triazole derivatives have been found to have potent antioxidant activity .
Antihypertensive Applications
Antioxidant Applications
- Field : Pharmacology
- Summary : 1,2,4-Triazole compounds have been found to have antibiotic properties . They can be effective against a wide class of Gram-positive and Gram-negative bacteria which are now proved to be multidrug resistant .
- Methods : The methods of application or experimental procedures would depend on the specific therapeutic application. For example, in drug development, these compounds would typically be synthesized and then tested in vitro and in vivo for their biological activity .
- Results : The results or outcomes would also depend on the specific application. For example, some triazole derivatives have been found to have potent antibiotic activity .
- Field : Pharmacology
- Summary : 1,2,4-Triazole compounds have been found to have anti-HIV properties .
- Methods : The methods of application or experimental procedures would depend on the specific therapeutic application. For example, in drug development, these compounds would typically be synthesized and then tested in vitro and in vivo for their biological activity .
- Results : The results or outcomes would also depend on the specific application. For example, some triazole derivatives have been found to have potent anti-HIV activity .
Antibiotic Applications
Anti-HIV Applications
Safety And Hazards
Future Directions
The future directions of 1,2,4-Triazole-1-acetic acid research could involve the development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates . The synthesis of 1,2,4-triazole compounds will continue to attract attention due to their significant biological activities .
properties
IUPAC Name |
2-(1,2,4-triazol-1-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c8-4(9)1-7-3-5-2-6-7/h2-3H,1H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXDBSQXFIWBJSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(C=N1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90365231 | |
Record name | 1,2,4-Triazole-1-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90365231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,4-Triazole-1-acetic acid | |
CAS RN |
28711-29-7 | |
Record name | 1,2,4-Triazole-1-acetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028711297 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,4-Triazole-1-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90365231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1H-1,2,4-triazol-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2,4-TRIAZOLE-1-ACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W3ASK2WBNH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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